Cas no 620549-95-3 ((2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620549-95-3
• MF: C₂₁H₁₄ClNO₃
• MW: 363.793764591217
• CID: 5554589
• Update Time: 2025-06-26

(2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(4-chlorophenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H14ClNO3/c22-16-3-1-15(2-4-16)13-25-17-5-6-18-19(12-17)26-20(21(18)24)11-14-7-9-23-10-8-14/h1-12H,13H2
• InChI Key： IHQRIZDLRHOWKP-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=C(Cl)C=C3)=CC=C2C(=O)C1=CC1C=CN=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

(2Z)-6-(4-Chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one: A Comprehensive Overview

The compound with CAS No. 620549-95-3, named (2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their versatile applications in drug design and materials science. The structure of this molecule is characterized by a benzofuran skeleton with a methylidene group at the 2-position, a pyridin-4-yl substituent, and a 4-chlorophenylmethoxy group at the 6-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the pyridin-4-yl group introduces electron-withdrawing effects, which can enhance the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. This makes it a promising candidate for designing drugs targeting specific enzymes or receptors. For instance, research has shown that such compounds can exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The starting material is typically a substituted benzofuran derivative, which undergoes several transformations to introduce the desired substituents. One of the critical steps involves the formation of the methylidene group, which requires precise control over reaction conditions to achieve the desired stereochemistry (Z configuration). This step is crucial as it determines the molecule's overall geometry and reactivity.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The combination of its aromatic rings and functional groups allows for the creation of bioisosteric replacements, which can improve drug bioavailability and reduce toxicity. Recent research has explored its use as a scaffold for developing anti-inflammatory agents, where its ability to modulate cytokine production has shown promising results.

In addition to its medicinal applications, this compound has also been studied for its role in materials science. Its rigid structure and conjugated system make it a suitable candidate for use in organic electronics, particularly in applications requiring high thermal stability and electrical conductivity. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic properties could contribute to improved device performance.

The development of this compound has been made possible by advancements in computational chemistry and high-throughput screening techniques. Computational models have allowed scientists to predict the molecule's behavior under various conditions, enabling more efficient optimization of its properties. Furthermore, high-throughput screening has facilitated the identification of lead compounds with desirable pharmacokinetic profiles, paving the way for preclinical testing.

Despite its immense potential, there are challenges associated with the large-scale synthesis and commercialization of this compound. One major hurdle is achieving consistent yields during the multi-step synthesis process. Researchers are currently exploring alternative synthetic pathways that could simplify production while maintaining the molecule's structural integrity.

In conclusion, (2Z)-6-(4-chlorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug development, materials science, and other emerging fields. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical applications.